Cas no 2229433-16-1 (2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine)

• Product Name: 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine
• CAS No: 2229433-16-1
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 5846802
• PubChem ID: 165636872
• Update Time: 2025-06-09

2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine
• EN300-1980513
• 2229433-16-1

• Inchi： 1S/C8H8ClF2NO/c9-7-5(10)1-2-6(8(7)11)13-4-3-12/h1-2H,3-4,12H2
• InChI Key： HJQJSGVXMKUMFZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)OCCN)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine

Professional Introduction to Compound with CAS No. 2229433-16-1 and Product Name: 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine

Compound with the CAS number 2229433-16-1 and the product name 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both chloro and fluoro substituents in the aromatic ring, combined with an ethan-1-amine side chain, makes it a versatile scaffold for designing novel therapeutic agents.

The molecular structure of this compound is characterized by a benzene ring substituted with a 3-chloro-2,4-difluorophenoxy group at the para position relative to the amine functionality. This specific arrangement of substituents enhances the compound's interaction with biological targets, making it a promising candidate for further investigation. The chloro and fluoro groups are known to improve metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The compound 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine has been explored as a potential lead molecule in several preclinical studies. Its ability to modulate enzyme activity and receptor binding has made it a focal point for researchers seeking to develop new treatments for conditions such as inflammation, cancer, and infectious diseases.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have demonstrated that compounds with similar structural motifs can inhibit kinases and other enzymes involved in tumor growth and progression. The 3-chloro-2,4-difluorophenoxy group is particularly noteworthy, as it has been shown to enhance binding interactions with ATP pockets of target enzymes. This feature could lead to the development of highly selective inhibitors with improved therapeutic profiles.

The pharmacokinetic properties of 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine have also been extensively evaluated. Preliminary data suggest that this compound exhibits favorable solubility and bioavailability, which are essential for its translation from bench to bedside. Additionally, its stability under various physiological conditions makes it a robust candidate for further development.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its mechanism of action. These findings are crucial for optimizing the compound's structure and improving its efficacy.

The synthesis of 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine has been refined through multiple synthetic routes, each offering distinct advantages in terms of yield and purity. Modern synthetic methodologies have allowed for the efficient preparation of this compound on a larger scale, facilitating its use in both research and development settings.

In conclusion, compound with CAS No. 2229433-16-1 and product name 2-(3-chloro-2,4-difluorophenoxy)ethan-1-amine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.